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Fumagillol Solubility and Key Physical
Properties

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Fumagillol

CAS No.: 108102-51-8

Cat. No.: S528541

The table below summarizes the fundamental physicochemical data for fumagillol relevant for solution

preparation.

Property Value / Condition Notes | Source

Solubility in 100 mg/mL (354.13 "Need ultrasonic” [1]; Solution may require sonication to

DMSO mM) [1] fully dissolve.
55 mg/mL (194.77 mM) "Sonication is recommended" [2].
[2]

Molecular 282.38 g/mol [1] [2] [3]

Weight

Molecular C16H2604 [1] [2] [3]

Formula

CAS Number 108102-51-8 [1] [2] [3]

Form White to off-white solid
[1] [3]

Melting Point 54-56 °C [3]
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Experimental Handling and Storage Protocols

Proper handling is critical due to fumagillol's sensitivity and the instability of its parent compound,

fumagillin.

¢ Stock Solution Preparation: To prepare a 100 mg/mL stock solution, weigh the solid fumagillol and
dissolve it in the appropriate volume of DMSO. Sonication is recommended to aid dissolution and
ensure a homogenous solution [1] [2].

e Storage Conditions: For long-term stability, store the powder at -20°C [1] [3]. Once prepared in
DMSO, stock solutions should be aliquoted and stored at -80°C for 6 months or at -20°C for 1
month to maintain stability [1]. Always use newly opened DMSO to avoid water contamination, which
can affect solubility and stability [1].

¢ Critical Stability Considerations: While specific stability data for fumagillol is limited, its direct
precursor, fumagillin, is highly sensitive to light and temperature [4] [5].

o Protect from Light: Fumagillin degrades rapidly under normal laboratory lighting and sunlight.
One study showed only about 60% remained after 6 hours of exposure to fluorescent light [4]
[5]. It is essential to use amber vials and work under subdued light when handling fumagillol
solutions [4] [5].

o Control Temperature: Higher temperatures accelerate degradation. When possible, keep
solutions on ice during experiments [4] [5].

This experimental workflow outlines the key steps for preparing and storing fumagillol solutions:
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In Vivo Formulation Guidelines

For animal studies, fumagillel dissolved in DMSO must be further diluted into a physiologically compatible

vehicle. Here is a standard protocol for preparing an in vivo formulation [2]:

e Prepare DMSO Stock: First, create a concentrated stock solution of fumagillol in DMSO.

¢ Sequential Dilution:
o Add the DMSO stock to PEG 300 (40% of final volume) and mix thoroughly.
o Add Tween 80 (5% of final volume) and mix until clear.
o Add Saline (45% of final volume) to achieve the final working concentration (e.g., 2 mg/mL).
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e Administration: It is recommended to prepare the working solution fresh and use it immediately [2].

Research Context and Applications

Fumagillol is a key intermediate of fumagillin, a mycotoxin produced by the fungus Aspergillus fumigatus
[1] [4]. Fumagillin and its derivatives are potent inhibitors of methionine aminopeptidase type 2 (MetAP2)
[4] [6] [7]. This mechanism underpins its diverse research applications:
e Angiogenesis Inhibition: Fumagillin is a well-known potent and selective inhibitor of angiogenesis
[1].
e Antiparasitic Research: Fumagillin and its more stable synthetic derivatives show high efficacy
against parasites like Giardia lamblia and Entamoeba histolytica [6].

¢ Metabolic and Oncology Studies: MetAP2 inhibitors have been investigated for potential
applications in treating cancer and obesity [4] [7].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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